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Compound of Interest

Compound Name: Ufenamate

Cat. No.: B1221363

Essential Safety and Handling Guide for Ufenamate

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Ufenamate. It offers procedural, step-by-step
guidance to ensure safe operational use and disposal in a laboratory setting.

Physicochemical and Hazard Information

Ufenamate is an anthranilic acid derivative with anti-inflammatory properties.[1][2]
Understanding its characteristics is fundamental to safe handling.
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Property Value Source
Molecular Formula C18H18F3NO2 [1103114]
Molecular Weight 337.34 g/mol [1103114]
CAS Number 67330-25-0 [11[21[31[41[5]
Appearance Colorless to light yellow liquid [6]

Melting Point -95°C (lit.) [5]

Boiling Point 170°C/1mmHg (lit.) [5]

Flash Point 46°C (lit.) [5]

Density 1.22 g/mL [1][2]
Solubility DMSO: = 44 mg/mL (130.43 61171

mM)

Hazard Classification

GHS Pictogram

Hazard Statement

Acute toxicity, Oral (Category
4)

H302: Harmful if swallowed

Source: PubChem[3], ChemicalBook[5]

Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is mandatory when handling Ufenamate to

minimize exposure risk. The required PPE includes:
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Body Part Required PPE Standard

Hands Chemical impermeable gloves EN 374

Tightly fitting safety goggles
Eyes g y g ¥ 9099 EN 166 (EU) or NIOSH (US)
with side-shields

Fire/flame resistant and
Body impervious clothing;

Laboratory coat

Full-face respirator (if exposure
Respiratory limits are exceeded or irritation

is experienced)

Source: ChemicalBook[5]

Operational and Disposal Plans

Adherence to the following procedural steps is critical for ensuring personnel safety and
minimizing environmental contamination.

Receiving and Storage

 Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.
o Storage: Store the container tightly closed in a dry, cool, and well-ventilated place.[5]

e Segregation: Store apart from foodstuff containers or incompatible materials.[5]

Handling and Experimental Procedures

o Ventilation: Always handle Ufenamate in a well-ventilated area, such as a chemical fume
hood.[5]

o PPE: Don all required personal protective equipment before handling.

» Dispensing: When transferring or weighing, avoid the formation of dust and aerosols.[5] Use
non-sparking tools to prevent ignition.[5]
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e Hygiene: Do not eat, drink, or smoke when using this product.[5] Wash hands thoroughly
after handling.[5]

Spill and Emergency Procedures

o Evacuation: Evacuate personnel to safe areas and keep people away from and upwind of
the spill/leak.[5]

« Ignition Sources: Remove all sources of ignition.[5]

o Containment: Prevent further spillage or leakage if it is safe to do so. Do not let the chemical
enter drains.[5]

e Cleanup: Collect and arrange for disposal. Keep the chemical in suitable, closed containers
for disposal.[5]

o First Aid:

o

If Swallowed: Get medical help. Rinse mouth.[5]

[¢]

In case of Skin Contact: Take off contaminated clothing immediately. Wash off with soap
and plenty of water. Consult a doctor.[5]

[¢]

In case of Eye Contact: Rinse with pure water for at least 15 minutes. Consult a doctor.[5]

[e]

If Inhaled: Move the victim into fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration and consult a doctor immediately.[5]

Disposal Plan

o Collection: Collect waste Ufenamate and any contaminated materials in suitable and closed
containers labeled for chemical waste.[5]

e Regulations: Dispose of contents/container to an appropriate treatment and disposal facility
in accordance with applicable local, state, and federal laws and regulations.[5]

e Environmental Protection: Discharge into the environment must be avoided.[5] For non-flush
list medications, the FDA recommends mixing the substance with an unappealing material
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like dirt or cat litter, placing it in a sealed container, and then disposing of it in the household
trash.[8][9]

Safe Handling Workflow

The following diagram illustrates the key steps and decision points for the safe handling of
Ufenamate in a laboratory setting.
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Ufenamate Handling and Safety Workflow

Start: Obtain Ufenamate

1. Assess Hazards
(Review SDS)

l

2. Don Required PPE
(Gloves, Goggles, Lab Coat)

3. Prepare Handling Environment
(Fume Hood, Spill Kit Ready)

4. Perform Experimental Procedure

Spill Occurs

Spill Response Protocol
(Evacuate, Contain, Clean)

Y

5. Collect Waste
(Contaminated materials, excess Ufenamate)

6. Decontaminate Work Area

7. Doff PPE Correctly

8. Dispose of Waste
(Follow institutional guidelines)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1221363?utm_src=pdf-custom-synthesis
https://www.selleckchem.com/products/ufenamate.html
https://www.selleckchem.com/datasheet/ufenamate-S526101-DataSheet.html
https://pubchem.ncbi.nlm.nih.gov/compound/Ufenamate
https://www.targetmol.com/compound/ufenamate
https://www.chemicalbook.com/msds/ufenamate.pdf
https://www.clinisciences.com/en/other-products-186/ufenamate-67330-25-0-231023815.html
https://taiclone.com/product/163203/ufenamate
https://www.fda.gov/drugs/disposal-unused-medicines-what-you-should-know/drug-disposal-dispose-non-flush-list-medicine-trash
https://www.fda.gov/drugs/safe-disposal-medicines/disposal-unused-medicines-what-you-should-know
https://www.benchchem.com/product/b1221363#personal-protective-equipment-for-handling-ufenamate
https://www.benchchem.com/product/b1221363#personal-protective-equipment-for-handling-ufenamate
https://www.benchchem.com/product/b1221363#personal-protective-equipment-for-handling-ufenamate
https://www.benchchem.com/product/b1221363#personal-protective-equipment-for-handling-ufenamate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1221363?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221363?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221363?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

